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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorotriazine

Cat. No.: B014056 Get Quote

Essential Safety and Handling Guide for 2-
Amino-4,6-dichlorotriazine
This guide provides comprehensive safety, handling, and disposal procedures for 2-Amino-4,6-
dichlorotriazine (CAS No. 933-20-0), tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is critical to ensure personal safety

and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Amino-4,6-dichlorotriazine is a hazardous substance that requires stringent safety

measures. It is harmful if swallowed, inhaled, or comes into contact with skin, and can cause

serious eye, skin, and respiratory irritation.[1][2][3]

Engineering Controls:

Always handle this chemical within a certified chemical fume hood to minimize inhalation

exposure.[1][4][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][6]
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Required Personal Protective Equipment: A summary of the necessary PPE is provided below.

PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask).[5][7][8]

To prevent inhalation of

harmful dust and aerosols.[2]

Eye and Face Protection

Chemical safety goggles or

face shield compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[5][7]

To protect against splashes

and airborne particles causing

serious eye irritation.[2]

Hand Protection

Compatible, chemical-resistant

gloves (e.g., nitrile rubber).[1]

[8]

To prevent skin contact, which

can cause irritation and

absorption of the harmful

substance.[2]

Body Protection
Laboratory coat and suitable

protective clothing.[1][2]

To protect skin from accidental

contact. Contaminated clothing

should be removed

immediately and washed

before reuse.[1][2]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn and the chemical

fume hood is functioning properly.

Dispensing: Avoid the formation and dispersion of dust and aerosols.[2]
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General Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not

eat, drink, or smoke in the work area.[2]

Avoid Contamination: Keep the container tightly closed when not in use.[2]

Storage Conditions:

Store in a tightly sealed, closed vessel in a refrigerated and locked-up area.[1][2][4]

Recommended storage is in a freezer at -20°C under an inert atmosphere.[1][2][3]

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][2]

[6]

Incompatible Materials: Avoid storage with strong oxidizing agents.[1][5]

Emergency and First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to lift the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing

and shoes. Wash the affected skin area with

plenty of soap and water for at least 15 minutes.

If skin irritation persists, seek medical attention.

[1]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[1][6]

Ingestion

Wash out the mouth with plenty of water for at

least 15 minutes. Do NOT induce vomiting.

Seek immediate medical attention.[1]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and comply with

regulations.

Spill Cleanup:

Wear full personal protective equipment as detailed in Section 1.

For small spills, mix the material with sand or another inert absorbent material.[1]

Carefully sweep up the mixture and place it into a suitable, sealed, and clearly labeled

container for chemical waste disposal.[1][6]

Do not allow the chemical or cleanup materials to enter drains or water courses.[1]
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Waste Disposal:

Dispose of waste material and empty containers through a licensed and approved waste

disposal company.[2]

All disposal activities must be in strict accordance with local, state, and federal

environmental regulations.[2]

Chemical and Physical Properties
Property Value

Molecular Formula C₃H₂Cl₂N₄[1]

Molecular Weight 164.98 g/mol [1][7]

Appearance White to off-white crystalline solid/powder.[3]

Melting Point 239-242 °C[1]

Boiling Point 428.8 ± 28.0 °C at 760 mmHg[1]

Storage Temperature -20°C[1][2][3]

Hazard and Precautionary Statements
The following tables summarize the GHS hazard and precautionary statements associated with

2-Amino-4,6-dichlorotriazine.[2][7]

Hazard Statements (H-Codes):

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.
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Precautionary Statements (P-Codes):

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352 IF ON SKIN: Wash with plenty of water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocol: Synthesis
General Procedure for the Synthesis of 2-amino-4,6-dichloro-s-triazine from Cyanuric Chloride:

A solution of ammonium hydroxide (equimolar amount) is added dropwise to a solution of

cyanuric chloride (1 equivalent, e.g., 2.16 g, 11.69 mmol) in anhydrous dichloromethane (10

mL) while stirring. After the reaction is complete, the mixture is purified using flash column

chromatography with an eluent of ethyl acetate/dichloromethane (8:2, v/v) to yield the 2-amino-

4,6-dichloro-s-triazine product.[9]

Workflow Visualization
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The following diagram illustrates the standard operational workflow for safely handling 2-
Amino-4,6-dichlorotriazine.

1. Preparation

Don PPE:
- Respirator
- Goggles
- Gloves

- Lab Coat

Verify Fume Hood
Operation

2. Handling

Weigh/Dispense
Chemical

Perform Experiment

3. Cleanup & Storage

Decontaminate
Work Area

Store Securely
(-20°C, Inert Atm.)

4. Waste Disposal

Collect Waste in
Labeled Container

Dispose via Approved
Waste Facility
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Click to download full resolution via product page

Caption: Safe handling workflow for 2-Amino-4,6-dichlorotriazine from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Amino-4,6-dichlorotriazine | CAS#:933-20-0 | Chemsrc [chemsrc.com]

2. echemi.com [echemi.com]

3. Page loading... [wap.guidechem.com]

4. 2-Amino-4,6-dichlorotriazine | China | Manufacturer | ZHENGZHOU JIUYI TIME NEW
MATERIALS CO,.LTD [m.chemicalbook.com]

5. fishersci.com [fishersci.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. 2-アミノ-4,6-ジクロロ-1,3,5-トリアジン ≥96% | Sigma-Aldrich [sigmaaldrich.com]

8. biosynth.com [biosynth.com]

9. 2-Amino-4,6-dichlorotriazine | 933-20-0 [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-
4,6-dichlorotriazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014056#personal-protective-equipment-for-handling-
2-amino-4-6-dichlorotriazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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